3-chloro-N-(3-nitrophenyl)propanamide
Cat. No. B2730207
Key on ui cas rn:
60284-53-9
M. Wt: 228.63
InChI Key: NXXXXEHIXFYXNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03958974
Procedure details
3-Nitroaniline (0.3 moles), β-chloropropionyl chloride (0.35 mole) and benzene (100 ml) are charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture is heated at reflux with stirring for a period of about 4 hours. After this time the reaction mixture is cooled to room temperature and is washed with dilute aqueous sodium bicarbonate, with dilute hydrochloric acid and with water. The washed mixture is then dried over anhydrous magnesium sulfate, filtered and stripped of benzene under reduced pressure to yield the desired product N-(3-nitrophenyl)-β-chloropropionamide as the residue.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([O-:3])=[O:2].[Cl:11][CH2:12][CH2:13][C:14](Cl)=[O:15]>C1C=CC=CC=1>[N+:1]([C:4]1[CH:5]=[C:6]([NH:7][C:14](=[O:15])[CH2:13][CH2:12][Cl:11])[CH:8]=[CH:9][CH:10]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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0.3 mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(N)C=CC1
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Name
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Quantity
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0.35 mol
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Type
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reactant
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Smiles
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ClCCC(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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with stirring for a period of about 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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equipped with a mechanical stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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thermometer and reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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WASH
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Type
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WASH
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Details
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is washed with dilute aqueous sodium bicarbonate, with dilute hydrochloric acid and with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The washed mixture is then dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)NC(CCCl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
